2-Bromo-6,6-dimethyl-5,6-dihydrobenzothiazol-7(4H)-one

• Molecular Formula: C9H10BrNOS
• Molecular Weight: 260.15 g/mol
• IUPAC Name: 2-bromo-6,6-dimethyl-4,5-dihydro-1,3-benzothiazol-7-one
• InChI: InChI=1S/C9H10BrNOS/c1-9(2)4-3-5-6(7(9)12)13-8(10)11-5/h3-4H2,1-2H3
• InChI Key: IMXKKSZCMXIPJW-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC2=C(C1=O)SC(=N2)Br)C

Description

MFCD32691202 is a chemical compound with unique properties that have garnered significant interest in various fields of scientific research. This compound is known for its stability and reactivity, making it a valuable subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

The preparation of MFCD32691202 involves several synthetic routes and reaction conditions. One common method includes the use of triazolo ring compound methanesulfonate crystal form, which is prepared through a simple and easy-to-implement process suitable for industrial large-scale production . This method ensures good solubility and stability, facilitating the preparation and storage of pharmaceutical preparations.

Chemical Reactions Analysis

MFCD32691202 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. For instance, it can participate in ambient catalyst-free oxidation reactions using water radical cations . Common reagents and conditions used in these reactions include water microdroplets, which significantly accelerate the rate of organic reactions. Major products formed from these reactions include quaternary ammonium cations, which are of great significance for drug development.

Scientific Research Applications

MFCD32691202 has a wide range of scientific research applications. In chemistry, it is used for studying complex chemical transformations and reaction mechanisms. In biology, it plays a role in understanding cellular processes and molecular interactions. In medicine, it is explored for its potential therapeutic effects, particularly in drug development. Industrially, MFCD32691202 is utilized in the production of various chemical products and materials .

Mechanism of Action

The mechanism of action of MFCD32691202 involves its interaction with specific molecular targets and pathways. For example, it may act as an inhibitor or activator of certain enzymes, thereby modulating biochemical pathways and cellular functions. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

MFCD32691202 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with triazolo ring structures or methanesulfonate crystal forms. These compounds may share some properties with MFCD32691202 but differ in their reactivity, stability, and specific applications